Cas no 53947-90-3 (6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one)
53947-90-3 structure
Product Name:6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one
CAS No:53947-90-3
MF:C18H10O7
MW:338.267805576324
CID:1588765
PubChem ID:5491526
Update Time:2025-04-21
6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one
- Daphnoretine
- 6,7-dihydroxy-3-(2-oxochromen-7-yl)oxychromen-2-one
- 53947-90-3
- CHEMBL462972
- 6,7-dihydroxy-3,7''-dicoumaryl ether
- edgeworthin
- DTXSID70968749
- 2H-1-Benzopyran-2-one, 6,7-dihydroxy-3-((2-oxo-2H-1-benzopyran-7-yl)oxy)-
- 6,7-Dihydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-2H-1-benzopyran-2-one
- 2H-1-Benzopyran-2-one, 6,7-dihydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
- SCHEMBL3943410
- BDBM50269808
- 6,7-dihydroxy-3,7'-dicoumaryl
-
- Inchi: 1S/C18H10O7/c19-12-5-10-6-16(18(22)25-15(10)8-13(12)20)23-11-3-1-9-2-4-17(21)24-14(9)7-11/h1-8,19-20H
- InChI Key: IBZKIELXVOINHR-UHFFFAOYSA-N
- SMILES: O(C1C=CC2C=CC(=O)OC=2C=1)C1C(=O)OC2C=C(C(=CC=2C=1)O)O
Computed Properties
- Exact Mass: 338.0426
- Monoisotopic Mass: 338.04265265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 102.29
6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one Related Literature
-
1. CoumarinsR. D. H. Murray Nat. Prod. Rep. 1995 12 477
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